3-Fluoro-2-methyl-5-nitrobenzonitrile
CAS No.:
Cat. No.: VC16550717
Molecular Formula: C8H5FN2O2
Molecular Weight: 180.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H5FN2O2 |
|---|---|
| Molecular Weight | 180.14 g/mol |
| IUPAC Name | 3-fluoro-2-methyl-5-nitrobenzonitrile |
| Standard InChI | InChI=1S/C8H5FN2O2/c1-5-6(4-10)2-7(11(12)13)3-8(5)9/h2-3H,1H3 |
| Standard InChI Key | MNTICKBGBYKLJK-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(C=C(C=C1F)[N+](=O)[O-])C#N |
Introduction
3-Fluoro-2-methyl-5-nitrobenzonitrile is an organic compound belonging to the class of nitrobenzenes, specifically nitro-substituted benzonitriles. It is characterized by the presence of a fluorine atom, a methyl group, and a nitro group attached to a benzonitrile structure. The molecular formula of this compound is C8H6FN2O2, with a molecular weight of approximately 180.14 g/mol .
Synthesis of 3-Fluoro-2-methyl-5-nitrobenzonitrile
The synthesis of 3-Fluoro-2-methyl-5-nitrobenzonitrile typically involves nitration reactions starting from appropriate precursors. One common method involves the nitration of 5-fluoro-2-methylbenzoic acid or similar compounds, followed by transformations to obtain the desired nitrile derivative. The detailed synthetic route may vary depending on the starting materials and reaction conditions.
Applications and Research Findings
Research into 3-Fluoro-2-methyl-5-nitrobenzonitrile continues to expand its applications in various fields, including medicinal chemistry and material science. While specific applications of this compound are not widely documented, its structural features suggest potential utility in organic synthesis and as a precursor for more complex molecules.
Comparison with Related Compounds
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